Cas no 120511-80-0 (Benzoic acid, 3-(cyanomethyl)-5-methyl-, methyl ester)
120511-80-0 structure
Product Name:Benzoic acid, 3-(cyanomethyl)-5-methyl-, methyl ester
CAS No:120511-80-0
MF:C11H11NO2
MW:189.210542917252
CID:1213562
PubChem ID:17769385
Update Time:2025-04-20
Benzoic acid, 3-(cyanomethyl)-5-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(cyanomethyl)-5-methyl-, methyl ester
- methyl 3-(cyanomethyl)-5-methylbenzoate
- DTXSID301216396
- SCHEMBL937483
- 120511-80-0
- DB-319920
-
- Inchi: 1S/C11H11NO2/c1-8-5-9(3-4-12)7-10(6-8)11(13)14-2/h5-7H,3H2,1-2H3
- InChI Key: BTDNTIVTGOHHKQ-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C)C=C(CC#N)C=1)=O
Computed Properties
- Exact Mass: 189.078978594g/mol
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 50.1Ų
Benzoic acid, 3-(cyanomethyl)-5-methyl-, methyl ester Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
120511-80-0 (Benzoic acid, 3-(cyanomethyl)-5-methyl-, methyl ester) Related Products
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